Cas no 65199-11-3 (Benzoa\u200bpyrene-\u200b7,8-dione)

• Product Name: Benzoa\u200bpyrene-\u200b7,8-dione
• CAS No: 65199-11-3
• MF: C₂₀H₁₀O₂
• MW: 282.29220533371
• CID: 514264
• PubChem ID: 105020
• Update Time: 2025-04-19

Benzoa\u200bpyrene-\u200b7,8-dione Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene-7,8-dione
• benzo(a)pyrene-7,8-dione
• Benzo[a]​pyrene-​7,8-dione
• Benzo[pqr]tetraphene-7,8-dione
• Benzoa\u200bpyrene-\u200b7,8-dione

• Inchi： 1S/C20H10O2/c21-17-9-8-14-15-7-6-12-3-1-2-11-4-5-13(19(15)18(11)12)10-16(14)20(17)22/h1-10H
• InChI Key： CRYMJHJFLJAFNU-UHFFFAOYSA-N
• SMILES： O=C1C(C=CC2=C1C=C1C=CC3=CC=CC4=CC=C2C1=C43)=O

Computed Properties

• Exact Mass: 282.0681
• Monoisotopic Mass: 282.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 4.6

Experimental Properties

• Density: 1.446
• Boiling Point: 526.9°C at 760 mmHg
• Flash Point: 231.5°C
• Refractive Index: 1.876
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes